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Compound of Interest

Compound Name: Miconazole

Cat. No.: B15561734

This guide provides essential safety protocols, operational plans, and disposal procedures for
laboratory professionals handling Miconazole. Adherence to these guidelines is critical for
ensuring personal safety and regulatory compliance.

Miconazole is an antifungal agent that, in its pure or nitrate salt form, requires careful handling
in a laboratory setting. While generally not classified as highly hazardous, it can be harmful if
swallowed and may cause skin and serious eye irritation.[1][2] It is also recognized as very
toxic to aquatic life with long-lasting effects.[1]

Hazard and Safety Summary

The following table summarizes the key quantitative and qualitative safety data for handling
Miconazole.
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Parameter

Details

Citations

Hazard Classifications

Acute Toxicity, Oral (Category
4)

[1](2]

Serious Eye Irritation

[1]
(Category 2A)
Skin Sensitization (Category 1)  [1]
Hazardous to the Aquatic
Environment, Acute (Category [1]
1)
Hazardous to the Aquatic
Environment, Chronic [1]

(Category 1)

Primary Routes of Entry

Inhalation, Ingestion

[3]

Occupational Exposure Limits

No specific TLV has been
established by ACGIH.
Airborne concentrations should
be kept as low as practically

possible.

[4]1[5]

Storage Temperature

Room temperature: 15°C to
30°C (59°F to 86°F).

[er71el

Key Incompatibilities

Strong oxidizing agents (e.g.,

nitrates, chlorine bleaches).

[4]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling Miconazole to ensure the

appropriate level of protection. The following PPE is recommended for routine laboratory

operations involving Miconazole powder.

o Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that
conform to OSHA 29 CFR 1910.133 or European Standard EN166.[5][9][10]
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Hand Protection: Chemical-resistant gloves (e.g., PVC, nitrile rubber) are required to prevent
skin contact.[5][9][11] Gloves should be tested according to relevant standards like EN 374.
[2][5][11] Always wash hands with soap and water after removing gloves and before leaving
the laboratory.[4][5]

Body Protection: A standard laboratory coat is required.[3] For tasks with a higher risk of
exposure, wear additional protective clothing to prevent skin contact.[4][10] Work clothes
should be laundered separately from personal clothing.[4][5]

Respiratory Protection: If user operations generate dust, or if working outside of a ventilated
enclosure, a NIOSH-approved dust respirator is necessary to prevent inhalation.[3][4]
Engineering controls like fume hoods are the preferred method for minimizing respiratory
exposure.[3][10]

Operational and Disposal Plans

A clear, step-by-step plan for handling, storage, and disposal is essential for safety and
compliance.

Receiving and Storage

» Receiving: Upon receipt, inspect containers for any damage or leaks. Ensure all containers
are clearly labeled.

Storage: Store Miconazole in a tightly sealed container in a cool, dry, and well-ventilated
area away from direct light.[2][3][10][12] Keep it segregated from incompatible materials,
such as strong oxidizing agents.[4] Storage should be at room temperature, between 15°C
and 30°C (59°F to 86°F).[6][7][8]

Safe Handling and Use

e Engineering Controls: Handle Miconazole powder exclusively within a chemical fume hood
or a similar ventilated enclosure to keep airborne concentrations to a minimum.[3][10]

e Preventing Exposure: Avoid all personal contact, including the inhalation of dust.[4] Do not
eat, drink, or smoke in areas where Miconazole is handled.[4][5][10]
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» Dust Control: Avoid any actions that could generate dust.[2][4][10] Use procedures like
dampening the powder with water before sweeping if necessary, though dry cleanup
methods are generally preferred for spills.[4]

Spill Response Protocol

In the event of a spill, follow the appropriate procedure based on the spill size. Ensure the area
is well-ventilated.

e Minor Spills (Dry Powder):
o Alert personnel in the immediate area.
o Wear the full required PPE (lab coat, gloves, eye protection, and dust respirator).[4]
o Use dry cleanup procedures; avoid generating dust.[4]

o Carefully sweep or vacuum the spilled material.[4] The vacuum cleaner must be fitted with
a HEPA filter.[4]

o Place the collected material into a sealed, labeled container for hazardous waste disposal.
[4][11]

o Clean the spill area with a suitable detergent or solvent and wipe down all surfaces.[3][13]
o Major Spills (Dry Powder):

o Evacuate and restrict access to the area.

o Alert emergency responders and inform them of the hazard's location and nature.[4]

o Only personnel trained for hazardous spill cleanup should enter the area, wearing
appropriate PPE, which may include a self-contained breathing apparatus.[3][4]

o Prevent the spillage from entering drains or waterways.[4][11]

o Follow the cleanup procedures for minor spills, using appropriate tools to collect the
material into a suitable, sealed container for disposal.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.carlroth.com/medias/SDB-231X-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI2MzV8YXBwbGljYXRpb24vcGRmfGFEVmpMMmcxWlM4NU1UYzBPREUxTkRjek5qazBMMU5FUWw4eU16RllYMGxGWDBWT0xuQmtaZ3w0ZGQxN2Y4MDUyNmZkZGQ0MTJlMTg2NWY1MWZjYmZlYTRmNWRjN2VhNjkwMmRlNDBiZDZiNzA0NWIxNDAyMTAz
https://datasheets.scbt.com/sc-204806.pdf
https://www.fishersci.com/store/msds?partNumber=BP26685&productDescription=MICONAZOLE+5G&vendorId=VN00033897&countryCode=US&language=en
https://datasheets.scbt.com/sc-204806.pdf
https://datasheets.scbt.com/sc-204806.pdf
https://datasheets.scbt.com/sc-204806.pdf
https://datasheets.scbt.com/sc-204806.pdf
https://datasheets.scbt.com/sc-204806.pdf
https://datasheets.scbt.com/sc-204806.pdf
https://www.carlroth.com/medias/SDB-231X-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY2NjJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmhqTlM4NU1qQTVPRGd3T1RBek56RXdMMU5FUWw4eU16RllYME5JWDBWT0xuQmtaZ3xjYjlmODU5YmU1MGFlOTAyNGFlNjRjMjg2MjNiM2YyZTU1YWIxYTMwNmU0MTkzOGE1ZTIxOTBhOTY3MDFjNTVl
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01110.pdf?1265922737
https://www.pccarx.com/Documents/msds_pdf/30-2094.pdf?d=638998625700373665
https://datasheets.scbt.com/sc-204806.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01110.pdf?1265922737
https://datasheets.scbt.com/sc-204806.pdf
https://datasheets.scbt.com/sc-204806.pdf
https://www.carlroth.com/medias/SDB-231X-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY2NjJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmhqTlM4NU1qQTVPRGd3T1RBek56RXdMMU5FUWw4eU16RllYME5JWDBWT0xuQmtaZ3xjYjlmODU5YmU1MGFlOTAyNGFlNjRjMjg2MjNiM2YyZTU1YWIxYTMwNmU0MTkzOGE1ZTIxOTBhOTY3MDFjNTVl
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01110.pdf?1265922737
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Thoroughly decontaminate the area and all equipment after cleanup.[4]

Disposal Plan

o Waste Disposal: All Miconazole waste and contaminated materials (e.g., gloves, wipes,
containers) must be disposed of as hazardous waste.[4] Place waste in clearly labeled,
sealed containers.

e Regulations: Disposal must be conducted in strict accordance with all applicable local, state,
and federal environmental regulations.[3][4][14] Do not discharge into sewers or waterways,
as Miconazole is toxic to aquatic life.[1][4]

Emergency Response Workflow

The following diagram outlines the procedural flow for responding to a Miconazole powder spill
in a laboratory setting.
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Miconazole Spill Response Workflow

Assess Spill Size
& Nature
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Minor Spill Major Spill

Alert Area Personnel Evacuate & Secure Area

Don Required PPE:
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il g (LB (27 Prevent Entry into

Drains/Waterways

Methods (HEPA Vacuum
or Careful Sweeping)

Place Waste in
Sealed, Labeled Container

Cleanup by Trained
Personnel Only

Decontaminate Spill Area
& Equipment

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Workflow for handling minor and major spills of Miconazole powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15561734?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/15420m.pdf
https://www.carlroth.com/medias/SDB-231X-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI2MzV8YXBwbGljYXRpb24vcGRmfGFEVmpMMmcxWlM4NU1UYzBPREUxTkRjek5qazBMMU5FUWw4eU16RllYMGxGWDBWT0xuQmtaZ3w0ZGQxN2Y4MDUyNmZkZGQ0MTJlMTg2NWY1MWZjYmZlYTRmNWRjN2VhNjkwMmRlNDBiZDZiNzA0NWIxNDAyMTAz
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01110.pdf?1265922737
https://datasheets.scbt.com/sc-204806.pdf
https://datasheets.scbt.com/sc-205753.pdf
https://clinicalinfo.hiv.gov/en/drugs/miconazole/patient
https://www.webmd.com/drugs/2/drug-1449/miconazole-nitrate-vaginal/details
https://www.webmd.com/drugs/2/drug-1449/miconazole-nitrate-vaginal/details
https://www.drugs.com/pro/miconazole.html
https://northamerica.covetrus.com/Content/SDS/014678.pdf
https://www.fishersci.com/store/msds?partNumber=BP26685&productDescription=MICONAZOLE+5G&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-231X-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDY2NjJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmhqTlM4NU1qQTVPRGd3T1RBek56RXdMMU5FUWw4eU16RllYME5JWDBWT0xuQmtaZ3xjYjlmODU5YmU1MGFlOTAyNGFlNjRjMjg2MjNiM2YyZTU1YWIxYTMwNmU0MTkzOGE1ZTIxOTBhOTY3MDFjNTVl
https://www.mayoclinic.org/drugs-supplements/miconazole-topical-route/description/drg-20068784
https://www.pccarx.com/Documents/msds_pdf/30-2094.pdf?d=638998625700373665
https://www.scribd.com/document/614070989/SDS-H2PLC-MICONAZOLE-CRM-2-H2P-42-5GM
https://www.scribd.com/document/614070989/SDS-H2PLC-MICONAZOLE-CRM-2-H2P-42-5GM
https://www.benchchem.com/product/b15561734#personal-protective-equipment-for-handling-miconazole
https://www.benchchem.com/product/b15561734#personal-protective-equipment-for-handling-miconazole
https://www.benchchem.com/product/b15561734#personal-protective-equipment-for-handling-miconazole
https://www.benchchem.com/product/b15561734#personal-protective-equipment-for-handling-miconazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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